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Compound of Interest

Compound Name: N-Isononylcyclohexylamine

Cat. No.: B15175798 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Isononylcyclohexylamine is a secondary amine with the chemical formula C15H31N. Its

structure consists of a cyclohexyl group and an isononyl group attached to a nitrogen atom.

This technical guide provides an overview of its known chemical properties, synthesis, and

safety information, with a focus on experimental methodologies.

Core Physicochemical Properties
Quantitative data for N-Isononylcyclohexylamine is not extensively available in publicly

accessible literature. The following table summarizes the available information.

Property Value Source

CAS Number 93963-89-4 [1]

Molecular Formula C15H31N [1]

Molar Mass 225.41 g/mol [1]

Experimental Protocols
Detailed experimental protocols for determining the physicochemical properties of N-
Isononylcyclohexylamine are not available. However, standard methodologies for

characterizing liquid amines can be applied.
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Determination of Boiling Point
The boiling point of a liquid amine can be determined using methods such as distillation under

atmospheric or reduced pressure, as outlined in standard organic chemistry laboratory

manuals. The observed boiling point would then be corrected to standard pressure.

Measurement of Density
The density of liquid amines can be accurately measured using a pycnometer or a digital

density meter. The measurement should be performed at a controlled temperature, typically

20°C or 25°C.

Solubility Assessment
The solubility of N-Isononylcyclohexylamine in various solvents (e.g., water, ethanol,

acetone, and nonpolar organic solvents) can be determined by adding the amine to a known

volume of the solvent at a specific temperature until saturation is reached. The concentration of

the saturated solution can then be determined by analytical methods such as gas

chromatography.

Synthesis of N-Isononylcyclohexylamine
A general and common method for the synthesis of secondary amines like N-
Isononylcyclohexylamine is through reductive amination. This process involves the reaction

of a primary amine (cyclohexylamine) with a ketone or aldehyde (a nonanone isomer) in the

presence of a reducing agent.
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Caption: General workflow for the synthesis of N-Isononylcyclohexylamine via reductive

amination.

Safety Information
For detailed safety and handling information, it is crucial to consult the Safety Data Sheet

(SDS) provided by the supplier. General safety precautions for handling amines include

working in a well-ventilated area, wearing appropriate personal protective equipment (gloves,

safety glasses), and avoiding contact with skin and eyes. Amines are typically basic and can be

corrosive.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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